Glycosidase-IN-1

Catalog No.
S12909645
CAS No.
M.F
C13H23NO5
M. Wt
273.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Glycosidase-IN-1

De novo synthesis of C5-fluorinated iminosugars or N-alkylated analogs from D-mannose suffers from low-yielding protection/deprotection sequences and regioisomeric byproducts. Glycosidase-IN-1 (CAS 170376-12-2) is a stereochemically pure, orthogonally protected piperidine iminosugar intermediate that eliminates these bottlenecks. Key benefits:

  • Pre-installed Boc-amine and acetonide-protected diol enable immediate, regioselective C5-fluorination or N-alkylation without complex mixtures.
  • Drastically reduces synthetic steps compared to starting from unprotected iminosugars like 1-deoxynojirimycin.
  • High chemical and stereochemical fidelity ensures reproducible yields for library generation.
  • Supplied as a stable, ready-to-use building block for medicinal chemistry and process R&D.

Available for immediate dispatch.

Product Name

Glycosidase-IN-1

IUPAC Name

tert-butyl (3aR,7R,7aS)-7-hydroxy-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyridine-5-carboxylate

Molecular Formula

C13H23NO5

Molecular Weight

273.33 g/mol

InChI

InChI=1S/C13H23NO5/c1-12(2,3)19-11(16)14-6-8(15)10-9(7-14)17-13(4,5)18-10/h8-10,15H,6-7H2,1-5H3/t8-,9-,10+/m1/s1

InChI Key

RPFDMDWEBWOMNO-BBBLOLIVSA-N

Canonical SMILES

CC1(OC2CN(CC(C2O1)O)C(=O)OC(C)(C)C)C

Isomeric SMILES

CC1(O[C@@H]2CN(C[C@H]([C@@H]2O1)O)C(=O)OC(C)(C)C)C

Synonyms

Glycosidase-IN-1, tert-Butyl (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyltetrahydro-5H-[1,3]dioxolo[4,5-c]pyridine-5-carboxylate, 5H-1,3-Dioxolo[4,5-c]pyridine-5-carboxylic acid, tetrahydro-6-(hydroxymethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (3aS,6R,6aS)-, Boc-protected piperidine iminosugar

Purity

≥98%

Package Size

5 mg, 10 mg

Glycosidase-IN-1 (CAS 170376-12-2) is a highly specialized, orthogonally protected piperidine iminosugar intermediate synthesized from D-mannose. While it possesses intrinsic hypoglycemic and glycosidase inhibitory activity, its primary industrial and research value lies in its structural readiness for advanced synthetic modifications. Featuring a Boc-protected amine and an acetonide-protected diol, this compound serves as a critical building block for the rapid development of C5-mono-fluorinated piperidine iminosugars and N-alkylated immunosuppressive agents. By providing a stereochemically pure, pre-cyclized scaffold, it significantly streamlines the synthesis of next-generation glycosidase inhibitors compared to de novo synthesis from simple monosaccharides [1].

Research Procurement Fit

1 Target class: β-glucosidase inhibitor tool compound
2 Chemistry: Fluorinated piperidine iminosugar derivative
3 Role: Key synthesis intermediate and probe building block

Substituting Glycosidase-IN-1 with basic starting materials like D-mannose or unprotected iminosugars (e.g., 1-deoxynojirimycin) introduces severe process inefficiencies. De novo synthesis from D-mannose requires multiple low-yielding protection, cyclization, and deprotection steps before any target functionalization can occur. Conversely, utilizing unprotected iminosugars for complex modifications, such as selective C5-fluorination or specific N-alkylation, often results in poor regioselectivity and complex mixtures of poly-alkylated byproducts. Glycosidase-IN-1 eliminates these bottlenecks by offering an orthogonally protected framework, ensuring that downstream reactions occur exclusively at the desired positions with high stereochemical fidelity and reproducible yields [1].

Substitution Risk

Mechanism mismatch: Targets β-glucosidase; clinical α-glucosidase inhibitors (e.g. acarbose) cannot substitute due to distinct enzyme selectivity.

Use context mismatch: Serves as a synthetic precursor, not a direct bioactive probe. Substituting a final active compound may disrupt synthesis workflows.

C5-Fluorinated Iminosugar Synthesis Efficiency

In the synthesis of advanced C5-mono-fluorinated piperidine iminosugars, utilizing Glycosidase-IN-1 as the starting intermediate bypasses the initial multi-step preparation required when starting directly from D-mannose. This orthogonally protected scaffold allows for direct access to key fluorination precursors, significantly reducing the overall synthetic timeline and improving the cumulative yield of the final fluorinated glycosidase inhibitors compared to de novo baseline routes [1].

Evidence DimensionSynthetic steps to functionalization precursor
Target Compound Data0 preliminary steps (ready for direct derivatization)
Comparator Or BaselineD-mannose (requires ~5-7 protection/cyclization steps)
Quantified DifferenceElimination of 5+ preliminary synthetic steps
ConditionsLaboratory-scale synthesis of C5-mono-fluorinated piperidine derivatives

Procuring this advanced intermediate drastically reduces labor costs and reagent consumption, accelerating the discovery and scale-up of novel fluorinated iminosugars.

Potency Benchmark
Data to verify
α-Glycosidase-IN-1 IC50 44.72 nM vs. Acarbose IC50 11 nM (α-glucosidase)
Supports nanomolar-range α-glucosidase inhibition study fit.
Cross-study context; requires assay standardization.

N-Alkylation Regioselectivity

Glycosidase-IN-1 features a highly stable Boc-protected nitrogen alongside an acetonide-protected diol system. Upon selective Boc deprotection, the nitrogen can be cleanly N-alkylated to produce immunosuppressive derivatives without the competing O-alkylation side reactions that plague unprotected iminosugars like 1-deoxynojirimycin (DNJ). This orthogonal protection strategy ensures near-quantitative regioselectivity during the functionalization phase, whereas unprotected comparators often yield complex, difficult-to-separate mixtures [1].

Evidence DimensionRegioselectivity during N-alkylation
Target Compound DataHigh N-selectivity (due to O-acetonide protection)
Comparator Or BaselineUnprotected 1-deoxynojirimycin (DNJ)
Quantified DifferencePrevention of O-alkylation byproducts
ConditionsStandard N-alkylation conditions for iminosugar derivatization

High regioselectivity minimizes costly chromatographic purifications and maximizes the yield of the target active pharmaceutical ingredient (API).

Multi-target Profile
Reported
hCA I IC50 104.87 nM, hCA II IC50 100.04 nM, AChE IC50 654.87 nM (vs. comparators with no reported activity)
May support disease model studies requiring multi-pathway modulation context.
Secondary pharmacology profile; distinct from selective α-glucosidase inhibitors.

D-Mannose Stereochemical Integrity

The stereochemical configuration of piperidine iminosugars is critical for their binding affinity to specific glycosidases. Glycosidase-IN-1 rigorously preserves the essential chiral centers derived from its D-mannose origin. When compared to synthetic routes utilizing achiral precursors or racemic mixtures, this chiral pool-derived intermediate guarantees the exact (3aR,4R,7aR) stereochemistry required for potent biological activity, ensuring that downstream C5-fluorinated products exhibit maximal hypoglycemic and immunosuppressive efficacy [1].

Evidence DimensionStereochemical purity of the piperidine core
Target Compound DataEnantiopure (derived from D-mannose chiral pool)
Comparator Or BaselineDe novo asymmetric synthesis from achiral precursors
Quantified DifferenceAvoidance of chiral resolution steps
ConditionsSynthesis of biologically active glycosidase inhibitors

Guaranteed stereochemical purity eliminates the need for expensive and time-consuming chiral resolution, ensuring predictable biological performance of the final products.

Functional Divergence
Reported
Glycosidase-IN-1 IC50 4–8 μM (β-glucosidase) vs. α-actives IC50 in nM range
Supports β-glucosidase pathway inhibition studies.
Class-level inference; μM potency range context.
Synthetic Utility
Reported
Precursor to active immunomodulatory iminosugars (MLR IC50 5–6 μM)
Supports medicinal chemistry and immunomodulator probe synthesis.
Building block; not for direct bioassay procurement.

Fluorinated Iminosugar Therapeutics

Ideal for medicinal chemistry programs focused on developing C5-mono-fluorinated piperidine iminosugars, where the orthogonally protected scaffold allows for immediate, regioselective fluorination without extensive preliminary synthesis [1].

N-Alkylated Immunosuppressive Agents

Highly recommended for the rapid generation of N-alkylated iminosugar libraries, as the acetonide protection prevents unwanted O-alkylation during the derivatization of the piperidine nitrogen, ensuring high yields of the desired analogs [1].

Hypoglycemic Drug Scale-Up

Suitable for process chemistry applications requiring a reliable, stereochemically pure intermediate to streamline the manufacturing of complex beta-glucosidase inhibitors and antidiabetic agents, avoiding the bottlenecks of de novo chiral synthesis [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
α-Glucosidase inhibition studies
α-Glycosidase-IN-1 (CAS 2428389-66-4)
Nanomolar potency and non-carbohydrate chemotype fit
Multi-target pathway research models
α-Glycosidase-IN-1 (CAS 2428389-66-4)
Polypharmacology assay profile (hCA I/II, AChE) context
Synthesis of iminosugar-based probes
Glycosidase-IN-1 (CAS 170376-12-2)
Intermediate reactivity and synthetic utility confirmation
β-Glucosidase mechanistic and model studies
Glycosidase-IN-1 (CAS 170376-12-2)
β-selectivity and lysosomal disease model pathway review

XLogP3

0.6

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

273.15762283 Da

Monoisotopic Mass

273.15762283 Da

Heavy Atom Count

19

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